1-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azetidin-3-amine
• InChI: InChI=1S/C17H22N8O/c1-11-18-20-16(26-11)10-23(2)13-8-24(9-13)15-7-6-14-19-21-17(25(14)22-15)12-4-3-5-12/h6-7,12-13H,3-5,8-10H2,1-2H3
• InChI Key: JIVOUZCIHYDWID-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C17H22N8O
• Molecular Weight: 354.4 g/mol

Description

The compound “1-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]azetidin-3-amine” is a complex organic molecule. It contains several functional groups including a cyclobutyl group, a triazolo[4,3-b]pyridazine ring, a methyl group, an oxadiazole ring, and an azetidine ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The cyclobutyl group, the triazolo[4,3-b]pyridazine ring, and the azetidine ring contribute to the three-dimensionality of the molecule. The presence of nitrogen atoms in the triazole and azetidine rings can potentially form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the reaction conditions and the reagents used. The presence of multiple functional groups provides various sites for potential reactions. For instance, the nitrogen atoms in the triazole and azetidine rings could potentially act as nucleophiles in substitution reactions.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis methods, and studying its physical and chemical properties in more detail.